Cas no 1388072-08-9 (O-(4-chloro-2-nitrophenyl)methylhydroxylamine)

• Product Name: O-(4-chloro-2-nitrophenyl)methylhydroxylamine
• CAS No: 1388072-08-9
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 6377545
• PubChem ID: 79426810
• Update Time: 2025-06-26

O-(4-chloro-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-chloro-2-nitrophenyl)methylhydroxylamine
• O-[(4-chloro-2-nitrophenyl)methyl]hydroxylamine
• AKOS017981134
• EN300-1983055
• 1388072-08-9

• Inchi： 1S/C7H7ClN2O3/c8-6-2-1-5(4-13-9)7(3-6)10(11)12/h1-3H,4,9H2
• InChI Key： HJBKHBOEAIRHJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CON)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.0145198g/mol
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on O-(4-chloro-2-nitrophenyl)methylhydroxylamine

Professional Introduction to O-(4-chloro-2-nitrophenyl)methylhydroxylamine (CAS No. 1388072-08-9)

O-(4-chloro-2-nitrophenyl)methylhydroxylamine (CAS No. 1388072-08-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various synthetic applications and potential therapeutic developments.

The molecular structure of O-(4-chloro-2-nitrophenyl)methylhydroxylamine consists of a nitro-substituted aromatic ring connected to a hydroxylamine moiety through a methylene group. The presence of both chloro and nitro functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This structural configuration not only contributes to its chemical versatility but also opens up diverse possibilities for its application in medicinal chemistry.

In recent years, the interest in O-(4-chloro-2-nitrophenyl)methylhydroxylamine has been fueled by its potential role in the development of novel pharmaceutical agents. Researchers have been exploring its utility in the synthesis of bioactive compounds that target various biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurological disorders.

One of the most compelling aspects of O-(4-chloro-2-nitrophenyl)methylhydroxylamine is its ability to serve as a precursor for more complex scaffolds. The nitro group can be reduced to an amine, while the chloro group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This flexibility has made it a favorite among synthetic chemists who are looking to develop new molecules with tailored properties.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of compounds like O-(4-chloro-2-nitrophenyl)methylhydroxylamine. Preclinical studies have demonstrated that certain analogs of this compound show promise in modulating pathways associated with cancer, neurodegeneration, and autoimmune diseases. The nitro group, in particular, has been shown to interact with biological targets in unique ways, potentially leading to the discovery of new drug candidates.

The synthesis of O-(4-chloro-2-nitrophenyl)methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by condensation reactions. The use of advanced catalytic systems has further improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale.

In addition to its pharmaceutical applications, O-(4-chloro-2-nitrophenyl)methylhydroxylamine has found utility in materials science and agrochemical research. Its reactivity allows it to be incorporated into polymers and coatings, where it can enhance durability and functionality. In agrochemicals, derivatives of this compound have shown potential as intermediates for developing new pesticides and herbicides.

The environmental impact of synthesizing and using O-(4-chloro-2-nitrophenyl)methylhydroxylamine is another area of concern that researchers are actively addressing. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Additionally, studies are focused on understanding the biodegradability and toxicity profile of this compound to ensure its safe use in various applications.

The future prospects for O-(4-chloro-2-nitrophenyl)methylhydroxylamine appear promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its chemical behavior continues to evolve, so too will its role in advancing scientific and medical discoveries. The collaborative efforts between chemists, biologists, and pharmacologists are likely to yield innovative uses for this versatile compound.